Cas no 2106770-79-8 (Ethyl 4-amino-6-methoxynicotinate)
2106770-79-8 structure
Product Name:Ethyl 4-amino-6-methoxynicotinate
CAS No:2106770-79-8
MF:C9H12N2O3
MW:196.203182220459
CID:5747303
PubChem ID:134830463
Update Time:2023-11-11
Ethyl 4-amino-6-methoxynicotinate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-amino-6-methoxynicotinate
- 2106770-79-8
-
- Inchi: 1S/C9H12N2O3/c1-3-14-9(12)6-5-11-8(13-2)4-7(6)10/h4-5H,3H2,1-2H3,(H2,10,11)
- InChI Key: GWXDXZAQFKWMAU-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NC(=CC=1N)OC)=O
Computed Properties
- Exact Mass: 196.08479225g/mol
- Monoisotopic Mass: 196.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.4Ų
Ethyl 4-amino-6-methoxynicotinate Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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